Cas no 304874-06-4 (Methyl 1-(2-Fluorophenyl)methylpyrazolo3,4-bpyridine-3-carboximidate)

• Product Name: Methyl 1-(2-Fluorophenyl)methylpyrazolo3,4-bpyridine-3-carboximidate
• CAS No: 304874-06-4
• MF: C₁₅H₁₃FN₄O
• MW: 284.288326025009
• CID: 1442870
• PubChem ID: 11243078
• Update Time: 2025-04-20

Methyl 1-(2-Fluorophenyl)methylpyrazolo3,4-bpyridine-3-carboximidate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-3-carboximidic acid,1-[(2-fluorophenyl)methyl]-, methyl ester
• 1-(2-FLUOROBENZYL)-1H-PYRAZOLO[3,4-B]PYRIDINE-3-CARBOXIMIDIC ACID METHYL ESTER
• 304874-06-4
• Methyl 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbox-imidate
• Methyl 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidate
• F11955
• methyl 1-[(2-fluorophenyl)methyl]pyrazolo[3,4-b]pyridine-3-carboximidate
• Riociguat Impurity 2
• Methyl (2-fluorobenzyl)-1H-pyrazolo[3, 4-b]pyridine-3-carboximidate
• 6M4NBD2F8W
• SCHEMBL5476235
• methyl (2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidate
• Methyl1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbiMidate
• Methyl 1-[(2-fluorophenyl)methyl]-1H-pyrazolo[3,4-b]pyridine-3-carboximidate
• 1H-Pyrazolo[3,4-b]pyridine-3-carboximidic acid, 1-[(2-fluorophenyl)methyl]-, methyl ester
• WSKGRWHECMNHBT-UHFFFAOYSA-N
• DB-230658
• Methyl 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbiMidate
• C15H13FN4O
• Methyl 1-(2-Fluorophenyl)methylpyrazolo3,4-bpyridine-3-carboximidate

• Inchi： 1S/C15H13FN4O/c1-21-14(17)13-11-6-4-8-18-15(11)20(19-13)9-10-5-2-3-7-12(10)16/h2-8,17H,9H2,1H3
• InChI Key： WSKGRWHECMNHBT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C2C(=CC=CN=2)C(C(=N)OC)=N1

Computed Properties

• Exact Mass: 284.10733921g/mol
• Monoisotopic Mass: 284.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.8E-3 g/L) (25 ºC),